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Compound of Interest

Compound Name: 6-Bromo-4-nitro-1H-indazole

Cat. No.: B049762 Get Quote

6-Bromo-4-nitro-1H-indazole: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthetic methodologies for 6-Bromo-4-nitro-1H-indazole. This compound is a

substituted indazole, a class of heterocyclic molecules of significant interest in medicinal

chemistry and drug discovery due to their diverse pharmacological activities.

Molecular Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 6-
Bromo-4-nitro-1H-indazole. The molecular structure consists of a bicyclic system where a

pyrazole ring is fused to a benzene ring. A bromine atom is substituted at position 6 of the

benzene ring, and a nitro group is at position 4.

The structure is confirmed by its Chemical Abstracts Service (CAS) number: 885518-46-7.[1]

Molecular Structure Diagram
The following diagram illustrates the two-dimensional structure of 6-Bromo-4-nitro-1H-
indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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